Cas no 1047142-67-5 (4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)

4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid structure
1047142-67-5 structure
Product Name:4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:1047142-67-5
MF:C15H13NO2S
MW:271.334222555161
MDL:MFCD16810539
CID:4678750
Update Time:2025-07-28

4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
    • MDL: MFCD16810539
    • Inchi: 1S/C15H13NO2S/c1-10-7-12-14(19-10)8-13(15(17)18)16(12)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
    • InChI Key: GMKWBGDDHUGQLV-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC2=C1C=C(C(=O)O)N2CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Topological Polar Surface Area: 70.5

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 511.2±50.0 °C at 760 mmHg
  • Flash Point: 263.0±30.1 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB421365-1 g
4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
1047142-67-5
1g
€623.20 2023-04-24
Chemenu
CM332805-1g
4-Benzyl-2-methyl-4h-thieno[3,2-b]pyrrole-5-carboxylic acid
1047142-67-5 95%+
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$*** 2023-04-03
Chemenu
CM332805-10g
4-Benzyl-2-methyl-4h-thieno[3,2-b]pyrrole-5-carboxylic acid
1047142-67-5 95%+
10g
$*** 2023-04-03
abcr
AB421365-1g
4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid; .
1047142-67-5
1g
€623.20 2024-08-03
A2B Chem LLC
AJ25066-1g
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
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$1078.00 2024-04-20
A2B Chem LLC
AJ25066-2g
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
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$1460.00 2024-04-20
A2B Chem LLC
AJ25066-5g
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
1047142-67-5 95+%
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$2068.00 2024-04-20
A2B Chem LLC
AJ25066-10g
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
1047142-67-5 95+%
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$2608.00 2024-04-20
A2B Chem LLC
AJ25066-25g
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
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$3845.00 2024-04-20
A2B Chem LLC
AJ25066-50g
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